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Compound of Interest

Compound Name: 4-Ethoxybenzamide

Cat. No.: B1582668 Get Quote

Technical Support Center: 4-Ethoxybenzamide
This guide provides best practices for the storage, handling, and troubleshooting of 4-
Ethoxybenzamide to ensure its integrity throughout experimental use.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical and physical properties of 4-Ethoxybenzamide?

A1: 4-Ethoxybenzamide is a combustible, solid aromatic amide.[1] Its fundamental properties

are summarized below for quick reference.

Property Value Source(s)

CAS Number 55836-71-0 [1][2]

Molecular Formula C₉H₁₁NO₂ [2][3]

Molecular Weight 165.19 g/mol [2]

Appearance White to off-white solid [1]

Melting Point 208-210 °C [1]

Purity ≥97%

Q2: What are the officially recommended storage conditions for 4-Ethoxybenzamide?
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A2: To maintain the integrity and stability of 4-Ethoxybenzamide, it is crucial to adhere to

proper storage conditions. The compound should be stored sealed in a dry environment.[1] For

long-term stability, storing at colder temperatures is advisable, drawing parallels from related

benzamide compounds which exhibit enhanced stability at -20°C.[4]

Condition Recommendation Rationale Source(s)

Temperature

Room Temperature

(Short-term). Consider

-20°C for long-term

storage (months to

years).

Prevents thermal

degradation. Colder

temperatures slow

chemical degradation

processes.

[1][4]

Atmosphere

Store in a tightly

closed container in a

dry, well-ventilated

place.

Protects from

moisture, which can

cause hydrolysis, and

atmospheric

contaminants.

[1]

Light

Store in a dark place,

away from direct

sunlight.

Prevents potential

photodegradation.

Aromatic compounds

can be light-sensitive.

Incompatibilities
Segregate from strong

oxidizing agents.

Avoids hazardous

chemical reactions.

Q3: What Personal Protective Equipment (PPE) is required when handling 4-
Ethoxybenzamide?

A3: Due to its chemical nature and hazard classification, appropriate PPE must be worn at all

times. 4-Ethoxybenzamide is classified as harmful if swallowed (Acute Toxicity 4, Oral).[1][3]

Eye Protection: Wear tightly fitting safety goggles or eyeshields.

Hand Protection: Handle with impervious chemical-resistant gloves (e.g., nitrile). Gloves

must be inspected prior to use.
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Respiratory Protection: When handling the solid powder, especially when dust may be

generated, use a type N95 (US) dust mask or equivalent.[1]

Body Protection: Wear a standard laboratory coat.

Below is a workflow for ensuring safety before handling the compound.
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Prepare to Handle
4-Ethoxybenzamide

Review Safety Data Sheet (SDS)
for Specific Hazards

Verify PPE Availability:
- Safety Goggles
- Nitrile Gloves

- N95 Dust Mask
- Lab Coat

Ensure Engineering Controls
are Functional (e.g., Fume Hood) Don PPE Correctly Proceed with

Experiment
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Inconsistent Experimental
Results Observed

Step 1: Verify Storage Conditions
- Stored in cool, dry, dark place?

- Tightly sealed container?

Step 2: Review Handling Protocol
- Was fresh stock solution used?

- Exposure to light/heat minimized?

Step 3: Assess Solution Stability
- Was solution pH neutral?

- Stored for >24 hours?

Formulate Hypothesis:
Potential Degradation Pathway?

Hydrolysis
(exposure to water/acid/base)

Aqueous solution?

Photodegradation
(exposure to UV/ambient light)

Handled on open bench?

Oxidation
(exposure to air/peroxides)

Old sample?

Step 4: Perform Analytical Test
(e.g., HPLC, LC-MS)

Compare fresh vs. suspect sample
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Forced Degradation

Prepare 1 mg/mL
Stock Solution

Apply Stress Conditions
(in parallel)

Acid Hydrolysis
(0.1 M HCl, 60°C)

Base Hydrolysis
(0.1 M NaOH, 60°C)

Oxidation
(3% H₂O₂, RT)

Photolysis
(Light Exposure)

Neutralize & Dilute
All Samples to

Final Concentration

Analyze via HPLC

Evaluate Data:
- Peak Purity

- % Degradation
- Resolution of Peaks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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